Cas no 38953-41-2 (6-Amino-5-hydroxypyrimidin-4(3H)-one)

• Product Name: 6-Amino-5-hydroxypyrimidin-4(3H)-one
• CAS No: 38953-41-2
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD18377639
• CID: 924079
• PubChem ID: 135840830
• Update Time: 2025-06-07

6-Amino-5-hydroxypyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• null
• 4(3H)-Pyrimidinone, 6-amino-5-hydroxy-
• 6-Amino-5-hydroxy-4(1H)-pyrimidinone
• 2-Methyl-4,5-dihydroxy-6-aminopyrimidin
• 4,5-Dihydroxy-6-aminopyrimidin
• 4-amino-5,6-dihydroxy-2-methylpyrimidine
• 4-Amino-5,6-dihydroxy-pyrimidin
• 4-amino-5-hydroxy-2-methylpyrimidin-6(1H)-one
• 6-amino-5-hydroxy-1H-pyrimidin-4-one
• 6-amino-5-hydroxy-2-methyl-3H-pyrimidin-4-one
• AC1L6YF3
• CTK8I4344
• NSC521870
• SureCN3167024
• SureCN9632330
• 6-Amino-4,5-pyrimidinediol
• 6-Amino-5-hydroxypyrimidin-4(3H)-one
• 6-aminopyrimidine-4,5-diol
• 4,5-dihydroxy-6-aminopyrimidine
• 4-amino-5-hydroxy-1H-pyrimidin-6-one
• 4(1H)-pyrimidinone,6-amino-5-hydroxy-
• 5-Hydroxy-6-aminopyrimidine-4(3H)-one
• AKOS032960510
• 4(1H)-Pyrimidinone, 6-amino-5-hydroxy- (9CI)
• DUFPUPLYCLGLJA-UHFFFAOYSA-N
• 38953-41-2
• SCHEMBL3170605
• DB-118597
• AKOS006350034

• MDL： MFCD18377639
• Inchi： 1S/C4H5N3O2/c5-3-2(8)4(9)7-1-6-3/h1,8H,(H3,5,6,7,9)
• InChI Key： DUFPUPLYCLGLJA-UHFFFAOYSA-N
• SMILES： OC1C(NC=NC=1N)=O

Computed Properties

• Exact Mass: 127.03825
• Monoisotopic Mass: 127.038176411 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 87.7
• Molecular Weight: 127.10

Experimental Properties

• Density: 1.84
• Boiling Point: 233 ºC
• Flash Point: 95 ºC
• PSA: 87.71